Cas no 216485-62-0 (Benzoic acid, 3-amino-2-methyl-4-(methylsulfonyl)-)

• Product Name: Benzoic acid, 3-amino-2-methyl-4-(methylsulfonyl)-
• CAS No: 216485-62-0
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 1402737
• Update Time: 2024-08-15

Benzoic acid, 3-amino-2-methyl-4-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2-methyl-4-(methylsulfonyl)-
• 3-amino-2-methyl-4-(methylsulfonyl)benzoic acid
• 3-amino-2-methyl-4-(methylsulfonyl)benzoic acid(WXC02956)

• Inchi： 1S/C9H11NO4S/c1-5-6(9(11)12)3-4-7(8(5)10)15(2,13)14/h3-4H,10H2,1-2H3,(H,11,12)
• InChI Key： PGSGTTSORGSOMP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(C)(=O)=O)C(N)=C1C

Computed Properties

• Exact Mass: 229.04093

Experimental Properties

• PSA: 97.46